INDIGODISULFONATE DIPOTASSIUM SALT
INDIGODISULFONATE DIPOTASSIUM SALT
Brand Name:
Vulcanchem
CAS No.:
13725-33-2
VCID:
VC0084477
InChI:
InChI=1S/C16H10N2O8S2.2K/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2/b14-13+;;
SMILES:
C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])N2.[K+].[K+]
Molecular Formula:
C16H8K2N2O8S2
Molecular Weight:
498.6 g/mol
INDIGODISULFONATE DIPOTASSIUM SALT
CAS No.: 13725-33-2
Main Products
VCID: VC0084477
Molecular Formula: C16H8K2N2O8S2
Molecular Weight: 498.6 g/mol
| CAS No. | 13725-33-2 |
|---|---|
| Product Name | INDIGODISULFONATE DIPOTASSIUM SALT |
| Molecular Formula | C16H8K2N2O8S2 |
| Molecular Weight | 498.6 g/mol |
| IUPAC Name | dipotassium;(2E)-3-oxo-2-(3-oxo-5-sulfonato-1H-indol-2-ylidene)-1H-indole-5-sulfonate |
| Standard InChI | InChI=1S/C16H10N2O8S2.2K/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2/b14-13+;; |
| Standard InChIKey | PLXHLMUZUKUFAR-QDBORUFSSA-L |
| Isomeric SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])/N2.[K+].[K+] |
| SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])N2.[K+].[K+] |
| Canonical SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])N2.[K+].[K+] |
| PubChem Compound | 25113449 |
| Last Modified | Dec 23 2021 |
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